(E)-N-(3-methyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)pyrazine-2-carboxamide

• IUPAC Name: N-(3-methyl-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-ylidene)pyrazine-2-carboxamide
• InChI: InChI=1S/C15H12N4O3S/c1-19-10-6-11-12(22-5-4-21-11)7-13(10)23-15(19)18-14(20)9-8-16-2-3-17-9/h2-3,6-8H,4-5H2,1H3
• InChI Key: RDCTYTNQGDRSQG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC3=C(C=C2SC1=NC(=O)C4=NC=CN=C4)OCCO3
• Molecular Formula: C15H12N4O3S
• Molecular Weight: 328.3 g/mol
• CAS No.: 1173634-39-3

Description

The compound is a complex organic molecule with multiple functional groups, including a pyrazine ring, a dioxino ring, and a benzo-thiazol ring. These types of compounds are often found in pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy and X-ray crystallography.

Scientific Research Applications

Synthesis and Characterization

Research has developed synthetic methods and characterized compounds within the benzothiazole and pyrazine families. For example, studies on pyrazolo[3,4,5-kl]acridine and indolo[2,3-a]acridine derivatives have highlighted methods for preparing compounds with potential anticancer activities, through reactions involving ethyl 1,9-dioxo-1,2,3,4,9,10-hexahydroacridine-4-carboxylate and subsequent aromatic transformations (Bu et al., 2002). Similarly, the synthesis of N-[4-(1,3-Benzothiazol-2-ylcarbamoyl)phenyl]pyrazine-2-carboxamide explored reactions between 4-amino-N-(benzo[d]thiazol-2-yl)benzamide and pyrazine-2-carboxylic acid, focusing on antibacterial, antifungal, and anticancer evaluations (Senthilkumar et al., 2021).

Potential Applications

The benzothiazole and pyrazine derivatives have been explored for various applications, including antimicrobial and anticancer activities. For instance, new azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives incorporating thiazolo(3,2-a)benzimidazole moieties were synthesized, showcasing the utility of compound 1 as a versatile building block for creating bioactive molecules with potential antioxidant activities (Farag et al., 2011). Additionally, benzamide-based 5-aminopyrazoles and their fused heterocycles have shown remarkable antiavian influenza virus activity, underlining the relevance of benzamide and pyrazole frameworks in developing antiviral agents (Hebishy et al., 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical, it might interact with specific receptors or enzymes in the body.

Future Directions

Future research on this compound could involve further exploration of its potential uses, such as in pharmaceuticals or other industries.